5-Substituted Uridine Derivative Triplex Stabilization: pKa and Thermal Stability Comparison
The pKa of the amino group is a critical determinant of triplex-forming oligonucleotide (TFO) stability at physiological pH. In a direct comparison of 2'-deoxyuridine analogs, the propargylamino (alkynyl) side chain present in the 2'-deoxy analog of the target compound exhibited a pKa of 8.5 [1]. This is 1.5 units lower than its saturated propyl analog (pKa 10.0) and 0.33 units lower than its E-alkenyl analog (predicted pKa 8.83) . This lower pKa correlates with enhanced TFO stability at low pH [1].
| Evidence Dimension | pKa of the C5-amino side chain |
|---|---|
| Target Compound Data | pKa = 8.5 (propargylamino analog of 2'-deoxyuridine) |
| Comparator Or Baseline | Propyl analog: pKa = 10.0; E-alkenyl analog: predicted pKa = 8.83 |
| Quantified Difference | ΔpKa = -1.5 vs. propyl; ΔpKa ≈ -0.33 vs. E-alkenyl |
| Conditions | 1H NMR titration in aqueous solution |
Why This Matters
The significantly lower pKa indicates a higher proportion of the neutral, uncharged amine at physiological pH, which can enhance cellular uptake and improve the stability of DNA triplex structures for antigene applications.
- [1] Brazier, J. A., Fisher, J., & Cosstick, R. (2005). Stabilization of DNA triplexes by C5-alkynyl functionalization of 2'-deoxyuridine. Nucleic Acids Research, 33(4), 1362-1371. doi: 10.1093/nar/gki254 View Source
